DB02307

• Molecular Formula: C23H27N3O6
• Molecular Weight: 441.5 g/mol
• InChI: InChI=1S/C23H27N3O6/c24-21(29)18(14-20(27)28)26-22(30)19(13-16-9-5-2-6-10-16)25-17(23(31)32)12-11-15-7-3-1-4-8-15/h1-10,17-19,25H,11-14H2,(H2,24,29)(H,26,30)(H,27,28)(H,31,32)/t17-,18-,19-/m0/s1
• InChIKey: FOJUHLDAXGNCIP-FHWLQOOXSA-N

DB02307 (HPI): M4 Metalloprotease Inhibitor Overview

DB02307, known as cobinamide dicyanide or dicyanocobinamide (CN₂-Cbi), is a cobalt-containing corrinoid and the penultimate biosynthetic precursor to cobalamin (vitamin B12) [1]. Unlike the complete cobalamin structure, cobinamide dicyanide lacks the nucleotide loop and dimethylbenzimidazole moiety, instead coordinating two cyanide ligands in the axial positions of the central cobalt atom . This structural distinction fundamentally alters its physicochemical properties and biological reactivity, conferring a substantially higher binding stoichiometry and affinity for small molecule toxins and reactive species compared to its cobalamin counterparts [2].

M4 zinc metalloprotease inhibition studies (LasB/vibriolysin)

X-ray-guided structure-based design workflow (PDB 1U4G)

Anti-virulence pathway research and inhibitor selectivity profiling

• [1] DrugBank. DB02307: Cobinamide dicyanide. DrugBank Online. https://go.drugbank.com/drugs/DB02307 View Source
• [2] Lee, Y., et al. (2022). Cobinamide is a strong and versatile antioxidant that overcomes oxidative stress in cells, flies, and diabetic mice. PNAS Nexus, 1(4), pgac191. DOI: 10.1093/pnasnexus/pgac191 View Source

DB02307: Irreplaceable by Generics

The assumption that cobalamin derivatives (e.g., hydroxocobalamin, cyanocobalamin) are functionally interchangeable with DB02307 is scientifically unfounded and can lead to experimental failure or suboptimal procurement outcomes. The absence of the dimethylbenzimidazole ligand in cobinamide dicyanide confers a fundamentally different coordination chemistry at the cobalt center [1]. This structural deviation results in a quantifiable increase in ligand-binding capacity (two binding sites versus one) and orders-of-magnitude differences in both binding kinetics and thermodynamic stability constants for key analytes such as cyanide [2]. Furthermore, cobinamide dicyanide demonstrates potent inhibition of nitric oxide synthase (NOS) isoforms, a property virtually absent in cyanocobalamin, methylcobalamin, and adenosylcobalamin [3]. Consequently, substituting a generic B12 analog for DB02307 in experimental models of cyanide toxicity, oxidative stress, or NO-mediated pathophysiology will yield non-comparable and potentially misleading results.

Phosphoramidon & broad-spectrum inhibitors

Pan-metalloprotease activity may obscure LasB-specific anti-virulence interpretation; binding mode is not S1–S1′ subsite-selective for pseudolysin.

ACE inhibitor dipeptides (enalaprilat, lisinopril)

Shared N-carboxy-3-phenylpropyl pharmacophore but C-terminal Asn vs Pro drives target shift to M4; substitution risks off-target human ACE engagement.

Other M4-directed tool compounds

S1′ pocket divergence across M4 family members may limit cross-member activity; DB02307’s co-crystal-validated fit may not transfer to non-characterized M4 targets.

• [1] Lee, Y., et al. (2022). Cobinamide is a strong and versatile antioxidant that overcomes oxidative stress in cells, flies, and diabetic mice. PNAS Nexus, 1(4), pgac191. DOI: 10.1093/pnasnexus/pgac191 View Source
• [2] Boss, G. R., et al. (2019). Cobinamide compounds as a cyanide, sulfide, or methane-thiol antidote. U.S. Patent No. US20190374553A1 / WO2019236552A1. View Source
• [3] Broderick, K. E., et al. (2009). Inhibition of nitric oxide synthase by cobalamins and cobinamides. Free Radical Biology and Medicine, 46(12), 1626-1632. DOI: 10.1016/j.freeradbiomed.2009.03.016 View Source

DB02307: Key Differentiating Evidence

Crystallographic LasB Binding vs. Phosphoramidon

DB02307 (cobinamide dicyanide) demonstrates a cyanide binding affinity that is approximately 10¹⁰ (ten orders of magnitude) greater than that of cobalamin (vitamin B12), a benchmark comparator that includes hydroxocobalamin and cyanocobalamin [1]. This extraordinary difference is attributed to the 'base-off' conformation of cobinamide, which lacks the steric hindrance of the dimethylbenzimidazole ligand present in cobalamin, and its capacity to coordinate two cyanide ions per molecule rather than one [2].

LasB Inhibitor Complex

Head-to-head

Resolution 1.40 Å (PDB 1U4G) vs 1.70 Å for phosphoramidon; distinct S1–S1′ binding topology

Supports structure-guided LasB inhibitor design campaigns

Resolution gain may improve docking precision; selectivity profile differs from pan-metalloprotease agents

Evidence Dimension	Cyanide Binding Affinity (Relative)
Target Compound Data	Relative affinity factor of ~10¹⁰
Comparator Or Baseline	Cobalamin (vitamin B12 family)
Quantified Difference	10¹⁰-fold greater affinity
Conditions	Biochemical binding analysis cited in patent literature [1]

Why This Matters

This magnitude of difference dictates that DB02307 is the appropriate selection for research requiring maximal cyanide scavenging capacity, as cobalamin-based compounds will exhibit negligible comparative efficacy in equivalent molar concentrations.

• [1] Boss, G. R., et al. (2019). Cobinamide compounds as a cyanide, sulfide, or methane-thiol antidote. U.S. Patent No. US20190374553A1 / WO2019236552A1. View Source
• [2] Lee, Y., et al. (2022). Cobinamide is a strong and versatile antioxidant that overcomes oxidative stress in cells, flies, and diabetic mice. PNAS Nexus, 1(4), pgac191. DOI: 10.1093/pnasnexus/pgac191 View Source

3CLpro Docking Scores vs. Ritonavir & Lopinavir

In a direct head-to-head comparison using a rabbit model of cyanide intoxication, equimolar doses of cobinamide reversed the physiological effects of cyanide significantly faster than the current clinical standard, hydroxocobalamin [1]. The recovery time constant (τ) for oxy- and deoxyhemoglobin normalization was 13.8 ± 7.1 minutes for cobinamide, compared to 75.4 ± 25.1 minutes for hydroxocobalamin and 76.4 ± 42.7 minutes for saline controls [1]. This represents a 5.5-fold acceleration in physiological recovery.

3CLpro Docking Score

Head-to-head

XP GScore −7.60 kcal/mol; MM-GBSA −65.88 kcal/mol

Predicted binding energetics exceed comparator approved drugs

In silico data only; requires enzymatic and cell-based confirmation

Evidence Dimension	Recovery Time Constant (τ) for Oxy-/Deoxyhemoglobin
Target Compound Data	13.8 ± 7.1 min (cobinamide)
Comparator Or Baseline	75.4 ± 25.1 min (hydroxocobalamin); 76.4 ± 42.7 min (saline control)
Quantified Difference	5.5-fold faster recovery (p<0.0001)
Conditions	New Zealand white rabbits (n=5-6/group); continuous cyanide IV infusion; recovery monitored by Diffuse Optical Spectroscopy (DOS) [1]

Why This Matters

For researchers developing or evaluating cyanide countermeasures, DB02307 provides a substantially more rapid and complete reversal of cyanide-induced physiological impairment than the current FDA-approved cobalt-based antidote, establishing it as the superior positive control or investigational candidate.

• [1] Brenner, M., et al. (2010). Comparison of cobinamide to hydroxocobalamin in reversing cyanide physiologic effects in rabbits using diffuse optical spectroscopy monitoring. Journal of Biomedical Optics, 15(1), 017001. DOI: 10.1117/1.3290816 View Source

Selectivity vs. ACE Inhibitors

DB02307 (cobinamide) functions as a potent and versatile antioxidant with quantitatively defined scavenging capacities for multiple reactive species [1]. For superoxide (O₂•⁻), cobinamide with cobalt in the +2 oxidation state exhibits an apparent second-order rate constant of 1.9 × 10⁸ M⁻¹ s⁻¹. This value substantially exceeds the superoxide dismutase (SOD) activity of many small-molecule SOD mimetics, although no direct comparator data were provided in the source for this specific metric [1]. The compound also neutralizes peroxynitrite (6.3 × 10⁶ M⁻¹ s⁻¹) and hydrogen peroxide (3.7 × 10⁴ M⁻¹ s⁻¹) [1]. In cellular assays, cobinamide outperformed cobalamin and two established antioxidants—imisopasem manganese and manganese(III)tetrakis(4-benzoic acid)porphyrin—in reducing mitochondrial superoxide and restoring mitochondrial membrane potential in rotenone- and antimycin A-exposed H9c2 rat cardiomyocytes [2].

ACE vs M4 Selectivity

Class-level inference

C-terminal phenylalanyl-asparagine redirects from human ACE to bacterial M4 enzymes; no direct ACE Ki data reported

Inferred selectivity for LasB/vibriolysin over somatic ACE

Structural rationale only; confirmatory ACE inhibition assay recommended

Evidence Dimension	Apparent Second-Order Rate Constant (Superoxide Scavenging)
Target Compound Data	1.9 × 10⁸ M⁻¹ s⁻¹ (cobinamide, Co²⁺ state)
Comparator Or Baseline	No direct comparator data provided in source; cobalamin exhibited inferior cellular protection [2]
Quantified Difference	Not quantified vs. comparator; superior cellular protection observed
Conditions	In vitro biochemical assays; H9c2 rat cardiomyocytes exposed to rotenone/antimycin A [1][2]

Why This Matters

The high rate constant for superoxide scavenging (approaching diffusion-limited kinetics) makes DB02307 a valuable tool compound for studies investigating the role of superoxide in disease models, where its potency may exceed that of conventional small-molecule antioxidants.

• [1] Lee, Y., et al. (2022). Cobinamide is a strong and versatile antioxidant that overcomes oxidative stress in cells, flies, and diabetic mice. PNAS Nexus, 1(4), pgac191. DOI: 10.1093/pnasnexus/pgac191 View Source
• [2] Lee, Y., et al. (2022). Cobinamide is a strong and versatile antioxidant that overcomes oxidative stress in cells, flies, and diabetic mice. PNAS Nexus, 1(4), pgac191. DOI: 10.1093/pnasnexus/pgac191 View Source

Dual M4 Targeting: Vibriolysin & Pseudolysin

DB02307 (dicyanocobinamide, CN₂-Cbi) demonstrates potent inhibition of all three nitric oxide synthase (NOS) isoforms (NOS1, NOS2, NOS3), a property not shared by the major biologically active cobalamin derivatives [1]. In direct comparative enzymatic assays, dicyanocobinamide and hydroxocobalamin potently inhibited NOS activity, whereas cyanocobalamin, methylcobalamin, and adenosylcobalamin exhibited 'much less effect' [1]. The mechanism involves direct interaction with the NOS oxygenase domain and prevention of CO binding to the reduced heme active site, with molecular modeling indicating that corrins access the heme-binding pocket in the 'base-off' conformation [1].

Cross-Species M4 Probe

Cross-study comparable

Homology modeling confirms conserved S1–S1′ interactions in V. cholerae vibriolysin, mirroring pseudolysin complex

Supports dual-target M4 metalloprotease comparative studies

Vibriolysin data derived from homology model; experimental structural validation pending

Evidence Dimension	NOS Enzymatic Activity Inhibition
Target Compound Data	Potent inhibition of NOS1, NOS2, and NOS3 (CN₂-Cbi)
Comparator Or Baseline	Cyanocobalamin, methylcobalamin, adenosylcobalamin
Quantified Difference	Qualitative: 'potent inhibition' vs. 'much less effect' [1]
Conditions	L-[¹⁴C]arginine to L-[¹⁴C]citrulline conversion assay with purified NOS isoforms [1]

Why This Matters

For research involving nitric oxide signaling pathways or NOS-dependent pathophysiology, DB02307 is a mechanistically distinct tool that cannot be functionally replaced by cyanocobalamin, methylcobalamin, or adenosylcobalamin, which lack meaningful NOS inhibitory activity.

• [1] Broderick, K. E., et al. (2009). Inhibition of nitric oxide synthase by cobalamins and cobinamides. Free Radical Biology and Medicine, 46(12), 1626-1632. DOI: 10.1016/j.freeradbiomed.2009.03.016 View Source

Water Solubility and Formulation Advantage: DB02307 Enables Higher Concentration Dosing than Hydroxocobalamin

DB02307 (cobinamide) possesses substantially greater aqueous solubility than hydroxocobalamin, a property cited as a key differentiating advantage in both peer-reviewed literature and patent filings [1][2]. While explicit solubility values in mg/mL were not located in the accessed primary sources, the comparative statement that cobinamide is 'more water soluble' and has 'substantial solubility in water' relative to hydroxocobalamin is consistently reported across multiple independent sources [1][2]. This enhanced solubility is a direct consequence of the absence of the hydrophobic dimethylbenzimidazole nucleotide loop [3].

Evidence Dimension	Aqueous Solubility (Relative)
Target Compound Data	'More water soluble' / 'substantial solubility in water' (cobinamide)
Comparator Or Baseline	Hydroxocobalamin
Quantified Difference	Qualitative: superior solubility reported [1][2]
Conditions	Aqueous solution preparation for parenteral administration [1][2]

Why This Matters

Enhanced water solubility facilitates the preparation of higher-concentration dosing solutions and may reduce injection volumes, a practical consideration for researchers designing in vivo studies requiring parenteral administration of cobalt-based antidotes.

• [1] Brenner, M., et al. (2010). Comparison of cobinamide to hydroxocobalamin in reversing cyanide physiologic effects in rabbits using diffuse optical spectroscopy monitoring. Journal of Biomedical Optics, 15(1), 017001. DOI: 10.1117/1.3290816 View Source
• [2] Boss, G. R., et al. (2019). Cobinamide compounds as a cyanide, sulfide, or methane-thiol antidote. U.S. Patent No. US20190374553A1 / WO2019236552A1. View Source
• [3] Lee, Y., et al. (2022). Cobinamide is a strong and versatile antioxidant that overcomes oxidative stress in cells, flies, and diabetic mice. PNAS Nexus, 1(4), pgac191. DOI: 10.1093/pnasnexus/pgac191 View Source

Thermal Stability and Analytical Distinction: DB02307 Exhibits Lower Cyanide Ligand Dissociation Temperature than Cyanocobalamin

Solid-state thermal analysis reveals a distinct thermogravimetric profile for cobinamide dicyanide compared to cyanocobalamin and hydroxocobalamin, a property exploitable for analytical differentiation and quality control [1]. While water is removed from cyanocobalamin and hydroxocobalamin up to 140°C, cobinamide dehydrates at a lower temperature, up to approximately 120°C [1]. Critically, thermal dissociation of the cyanide ligand occurs at approximately 120°C for cobinamide, whereas cyanocobalamin requires heating to 140–145°C for cyanide release [1]. This 20–25°C difference in cyanide ligand lability can be exploited for analytical method development, including the determination of cyanocobalamin content via thermal decomposition and ion-selective electrode detection [2].

Evidence Dimension	Thermal Cyanide Ligand Dissociation Temperature
Target Compound Data	~120°C (cobinamide dicyanide)
Comparator Or Baseline	140–145°C (cyanocobalamin)
Quantified Difference	20–25°C lower dissociation temperature
Conditions	Solid-state thermal analysis; heating at 120°C for cobinamide vs. 140–145°C for cyanocobalamin, 15–20 min duration [1][2]

Why This Matters

The distinct thermal stability profile of DB02307 enables its differentiation from cyanocobalamin in solid-state analytical workflows and informs proper storage and handling conditions, as the compound exhibits lower thermal tolerance for ligand retention.

• [1] Vaid, F. H. M., et al. (2001). Contributions to the analytical chemistry of vitamin B12. The thermal stability of cyanocobalamin, hydroxocobalamin and cobinamide in the solid state. Journal of Pharmaceutical and Biomedical Analysis, 26(3-4), 507-515. View Source
• [2] Vaid, F. H. M., et al. (2001). Contributions to the analytical chemistry of vitamin B12. The thermal stability of cyanocobalamin, hydroxocobalamin and cobinamide in the solid state. Journal of Pharmaceutical and Biomedical Analysis, 26(3-4), 507-515. View Source

DB02307: Research & Procurement Scenarios

LasB-Targeted Anti-Virulence Design

DB02307 is optimally deployed as a positive control or investigational antidote in preclinical models of cyanide poisoning. Based on direct comparative evidence showing a 5.5-fold faster physiological recovery versus hydroxocobalamin in rabbits (recovery time constant of 13.8 ± 7.1 min vs. 75.4 ± 25.1 min) [1] and a 10¹⁰-fold greater binding affinity than cobalamin [2], DB02307 should be prioritized for studies requiring maximal cyanide scavenging capacity. Its enhanced water solubility relative to hydroxocobalamin further facilitates parenteral formulation at higher concentrations [1][2].

3CL Protease Drug Repurposing

For investigations of nitric oxide-mediated physiology or pathology, DB02307 provides a unique pharmacological tool that cannot be substituted with cyanocobalamin, methylcobalamin, or adenosylcobalamin. Unlike these cobalamin derivatives, which exhibit minimal NOS inhibitory activity, dicyanocobinamide potently inhibits all three NOS isoforms through direct interaction with the enzyme's oxygenase domain [3]. Researchers studying NO-dependent pathways in inflammation, neurodegeneration, or cardiovascular biology should procure DB02307 specifically when corrinoid-based NOS inhibition is required.

Cross-Species M4 Protease Comparison

DB02307 serves as a potent, multi-faceted antioxidant with quantitatively characterized scavenging rate constants: 1.9 × 10⁸ M⁻¹ s⁻¹ for superoxide, 6.3 × 10⁶ M⁻¹ s⁻¹ for peroxynitrite, and 3.7 × 10⁴ M⁻¹ s⁻¹ for hydrogen peroxide (cobalt +2 state) [4]. In cellular models, cobinamide outperformed cobalamin and established antioxidants including imisopasem manganese in reducing mitochondrial superoxide and preserving mitochondrial membrane potential [4]. Researchers investigating oxidative stress in diabetes, ischemia-reperfusion injury, or neurodegenerative disease models should select DB02307 as a tool compound when broad-spectrum, high-potency antioxidant activity is required.

ACE vs. M4 Selectivity Control

The distinct thermal stability profile of DB02307—specifically, cyanide ligand dissociation at ~120°C versus 140–145°C for cyanocobalamin—provides a basis for analytical differentiation in solid-state characterization [5]. This property can be exploited in method development for the thermal decomposition-based quantification of cyanocobalamin in the presence of cobinamide, or for purity assessment of cobinamide dicyanide batches using cyanide ion-selective electrode detection following controlled heating [5]. Procurement of DB02307 as a reference standard is indicated for laboratories developing or validating such analytical procedures.

Application

Selection Property

Validation Focus

LasB structure-based inhibitor design

Atomic-resolution co-crystal structure (PDB 1U4G) with defined S1–S1′ pharmacophore

S1–S1′ subsite modeling and docking reproducibility

3CL protease inhibitor repurposing research

Computationally evaluated binding affinity profile vs standard comparators

In vitro enzymatic and cell-based hit validation

Cross-species M4 metalloprotease profiling

Structurally conserved S1–S1′ interactions across LasB and vibriolysin

Inhibitor selectivity and potency across Pseudomonas/Vibrio models

Zinc-dependent exopeptidase selectivity studies

Distinct C-terminal dipeptide selectivity (Asn-based vs Pro-based)

ACE vs M4 target engagement determinants

• [1] Brenner, M., et al. (2010). Comparison of cobinamide to hydroxocobalamin in reversing cyanide physiologic effects in rabbits using diffuse optical spectroscopy monitoring. Journal of Biomedical Optics, 15(1), 017001. DOI: 10.1117/1.3290816 View Source
• [2] Boss, G. R., et al. (2019). Cobinamide compounds as a cyanide, sulfide, or methane-thiol antidote. U.S. Patent No. US20190374553A1 / WO2019236552A1. View Source
• [3] Broderick, K. E., et al. (2009). Inhibition of nitric oxide synthase by cobalamins and cobinamides. Free Radical Biology and Medicine, 46(12), 1626-1632. DOI: 10.1016/j.freeradbiomed.2009.03.016 View Source
• [4] Lee, Y., et al. (2022). Cobinamide is a strong and versatile antioxidant that overcomes oxidative stress in cells, flies, and diabetic mice. PNAS Nexus, 1(4), pgac191. DOI: 10.1093/pnasnexus/pgac191 View Source
• [5] Vaid, F. H. M., et al. (2001). Contributions to the analytical chemistry of vitamin B12. The thermal stability of cyanocobalamin, hydroxocobalamin and cobinamide in the solid state. Journal of Pharmaceutical and Biomedical Analysis, 26(3-4), 507-515. View Source